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Compound of Interest

Compound Name: PIM-447 dihydrochloride

Cat. No.: B608556 Get Quote

PIM-447 Dihydrochloride Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

PIM-447 dihydrochloride. The information is designed to address common challenges,

particularly those related to solubility in DMSO.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: I am having trouble dissolving PIM-447 dihydrochloride in DMSO. What could be the

cause?

A1: Difficulty in dissolving PIM-447 dihydrochloride in DMSO is a common issue that can

often be resolved by addressing the quality of the solvent. DMSO is hygroscopic, meaning it

readily absorbs moisture from the atmosphere. This absorbed water can significantly decrease

the solubility of PIM-447 dihydrochloride[1][2].

To troubleshoot, we recommend the following:

Use fresh, high-purity, anhydrous DMSO. Always use a newly opened bottle or an aliquot

from a properly stored stock.
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Proper storage of DMSO. Store DMSO in a tightly sealed container, in a dry environment, to

minimize moisture absorption.

Consider sonication. Gentle sonication can help to break up any clumps of the compound

and facilitate dissolution[3].

Q2: What is the maximum solubility of PIM-447 dihydrochloride in DMSO?

A2: The reported solubility of PIM-447 dihydrochloride in DMSO can vary slightly between

batches and suppliers. It is crucial to consult the Certificate of Analysis (CoA) provided with

your specific lot. However, the table below summarizes the generally reported solubility data.

Q3: My PIM-447 dihydrochloride solution in DMSO appears cloudy or has precipitated after

storage. What should I do?

A3: Cloudiness or precipitation upon storage, especially after freeze-thaw cycles, can indicate

that the compound is coming out of solution. To address this:

Warm the solution. Gently warm the vial in a water bath (e.g., 37°C) for a short period.

Vortex or sonicate. After warming, vortex the solution thoroughly or sonicate it briefly to help

redissolve the precipitate.

Prepare fresh solutions. For best results, it is recommended to prepare fresh stock solutions

for each experiment to avoid issues related to stability and repeated freeze-thaw cycles[4].

Stock solutions stored in solvent are typically stable for 1 year at -80°C or 1 month at

-20°C[1].

Q4: Can I use water to dissolve PIM-447 dihydrochloride?

A4: No, PIM-447 dihydrochloride is reported to be insoluble in water[1][5]. For in vitro

experiments, DMSO is the recommended solvent. For in vivo studies, specific formulations

involving co-solvents are typically required.

Data Presentation
Table 1: Solubility of PIM-447 Dihydrochloride in Common Solvents
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Solvent
Reported Solubility
(mg/mL)

Reported Molar
Concentration
(mM)

Notes

DMSO 80 - 95[1][3][5] 181.63 - 199.19[1][3]

Solubility is highly

dependent on the

anhydrous nature of

the DMSO. Use of

fresh, high-purity

DMSO is critical.[1][2]

Ethanol 88 - 95[1][5] 184.51[5]

Water Insoluble[1][5] Insoluble[1][5]

PIM-447

dihydrochloride is

soluble in water at 50

mg/mL with the need

for ultrasonic

treatment.[2]

Note: The molecular weight of PIM-447 dihydrochloride is 513.38 g/mol [2][6][7]. The

molecular weight of PIM-447 (free base) is 440.46 g/mol [3][8][9]. Solubility values can vary

slightly between different product lots.

Experimental Protocols
Protocol 1: Preparation of a PIM-447 Dihydrochloride Stock Solution in DMSO

Equilibrate: Allow the vial of PIM-447 dihydrochloride powder to come to room temperature

before opening to prevent condensation of moisture.

Solvent Preparation: Use a fresh, unopened bottle of anhydrous, high-purity DMSO.

Dissolution: Add the desired volume of DMSO to the vial of PIM-447 dihydrochloride to

achieve the target concentration (e.g., 10 mM).

Aid Dissolution (if necessary): If the compound does not dissolve readily, gently vortex the

solution. If needed, place the vial in an ultrasonic water bath for short intervals until the
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solution is clear.

Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month)[1].

Mandatory Visualizations
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Caption: PIM-447 inhibits PIM kinases, leading to downstream effects on the mTORC1

pathway, reduced phosphorylation of Bad, and decreased c-Myc levels, ultimately resulting in

apoptosis and cell cycle disruption.[10][11][12]
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Caption: A step-by-step workflow to troubleshoot solubility issues of PIM-447 dihydrochloride
in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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